Cas no 1615-70-9 (2,4-Pentadienenitrile)

• Product Name: 2,4-Pentadienenitrile
• CAS No: 1615-70-9
• MF: C₅H₅N
• MW: 79.0999009609222
• CID: 208236
• PubChem ID: 74170
• Update Time: 2025-04-19

2,4-Pentadienenitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienenitrile
• 1,3-Butadiene, 1-cyano-
• penta-2,4-dienenitrile
• 1-Cyan-butadien-(1,3)
• 1-cyano-1,3-butadiene
• 1-Cyanobutadien
• pentadiene nitrile
• Vinyl-acrylsaeure-nitril
• DTXSID8075099
• NS00045868
• 1615-70-9
• 1-cyanobuta-1,3-diene

• Inchi： 1S/C5H5N/c1-2-3-4-5-6/h2-4H,1H2
• InChI Key： STSRVFAXSLNLLI-UHFFFAOYSA-N
• SMILES： N#CC=CC=C

Computed Properties

• Exact Mass: 79.04220
• Monoisotopic Mass: 79.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 0.8444
• Melting Point: -60°C
• Boiling Point: 133.14°C (rough estimate)
• Flash Point: 39.1°C
• Refractive Index: 1.4880
• PSA: 23.79000
• LogP: 1.25218

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles